Cas no 1236201-15-2 (4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid)

• Product Name: 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid
• CAS No: 1236201-15-2
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• MDL: MFCD20646111
• CID: 1102702
• PubChem ID: 72207259
• Update Time: 2025-05-21

4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-Pyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid
• 4-Aminopyrrolo[2,1-f][1,2,4]-triazine-5-carboxylic acid
• 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid
• P12813
• MFCD20646111
• Pyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid, 4-amino-
• CS-0051033
• 4-AMINOPYRROLO[2,1-F][1,2,4]TRIAZINE-5-CARBOXYLICACID
• A890667
• PB11455
• AS-51504
• AKOS025290249
• 1236201-15-2

• MDL： MFCD20646111
• Inchi： 1S/C7H6N4O2/c8-6-5-4(7(12)13)1-2-11(5)10-3-9-6/h1-3H,(H,12,13)(H2,8,9,10)
• InChI Key： LDGURUYQUUPXPF-UHFFFAOYSA-N
• SMILES： OC(C1C=CN2C=1C(N)=NC=N2)=O

Computed Properties

• Exact Mass: 178.04907545g/mol
• Monoisotopic Mass: 178.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 93.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid

Introduction to 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid (CAS No. 1236201-15-2)

4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid, identified by its CAS number 1236201-15-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyrimidine class, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of multiple nitrogen atoms in its ring system imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid structure combines the functionalities of an amine group and a carboxylic acid moiety, which can be further modified to enhance its pharmacological properties. Such modifications have been explored in various research studies aiming to develop novel inhibitors, agonists, or antagonists targeting specific biological pathways. The compound’s versatility as a building block has led to its incorporation in multiple synthetic strategies designed to produce derivatives with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid and biological targets. These studies have highlighted its potential as a ligand for enzymes involved in cancer metabolism and inflammatory responses. For instance, researchers have demonstrated that derivatives of this compound can modulate the activity of kinases and transcription factors, which are critical in regulating cell proliferation and differentiation.

In the realm of drug development, the synthesis of 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid has been optimized using state-of-the-art methodologies to improve yield and purity. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled the rapid production of this compound in multi-kilogram quantities, facilitating preclinical studies and industrial-scale applications. The carboxylic acid group provides a handle for further functionalization via esterification or amidation reactions, allowing for the creation of prodrugs or conjugates that enhance bioavailability or target specificity.

The pharmacological profile of 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid has been evaluated in several preclinical models. Notably, studies have shown that certain derivatives exhibit inhibitory effects on enzymes such as polo-like kinase 1 (PLK1), which is overexpressed in various cancers. PLK1 inhibitors are being actively researched for their potential to disrupt mitotic progression and induce apoptosis in tumor cells. Additionally, the compound’s ability to interact with DNA-binding proteins has been explored in efforts to develop novel chemotherapeutic agents.

Another area of interest is the application of 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid in addressing neurodegenerative disorders. The triazine core mimics natural bioactive molecules that regulate neuronal signaling pathways. Preliminary data suggest that derivatives of this compound can modulate the activity of neurotransmitter receptors involved in conditions such as Alzheimer’s disease and Parkinson’s disease. Further investigation is warranted to elucidate the mechanisms by which these derivatives exert their neuroprotective effects.

The chemical stability and solubility profile of 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid have been thoroughly characterized to ensure its suitability for pharmaceutical applications. Researchers have employed spectroscopic techniques such as NMR and mass spectrometry to confirm its structural integrity under various storage conditions. Solubility studies indicate that modifications to the molecule can enhance water solubility without compromising biological activity—a critical factor for drug formulation.

The synthetic pathways for 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid have been refined to minimize side reactions and maximize scalability. Transition-metal-catalyzed cross-coupling reactions play a pivotal role in constructing the heterocyclic framework efficiently. These methods not only improve reaction efficiency but also reduce waste generation aligning with green chemistry principles. The availability of high-quality starting materials has further streamlined the synthesis process.

In conclusion, 4-aminopyrrolo[2,1-f][1;24-triazine -5-carb oxylic ac id (CAS No. 123620115 - 2) represents a promising scaffold for developing novel therapeutic agents with diverse biological activities. Its unique structural features make it an attractive candidate for further exploration in oncology,biochemistry，and neurology research。With ongoing advancements i n synthetic methodologies，this compound is poised to contribute significantly t o future medical breakthroughs。